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Compound of Interest

Compound Name:
N-Hydroxy-4-

methylbenzenesulfonamide

Cat. No.: B178281 Get Quote

An In-Depth Technical Guide to N-Hydroxy-4-methylbenzenesulfonamide

This guide provides comprehensive technical information on N-Hydroxy-4-
methylbenzenesulfonamide, tailored for researchers, scientists, and professionals in drug

development. It covers the compound's fundamental properties and a detailed experimental

protocol for its synthesis.

Core Properties
N-Hydroxy-4-methylbenzenesulfonamide is a chemical compound with the CAS number

1593-60-8.[1][2][3] Its key molecular information is summarized in the table below.

Property Value Citations

Molecular Formula C7H9NO3S [2][3][4]

Molecular Weight 187.22 g/mol [3]

Physical Form Solid

Melting Point 126-128°C (decomposes) [1][3]

Synthesis Protocol
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A common method for the synthesis of N-Hydroxy-4-methylbenzenesulfonamide involves

the reaction of p-toluenesulfonyl chloride with hydroxylamine hydrochloride.[1][5]

Materials:

p-Toluenesulfonyl chloride

Hydroxylamine hydrochloride

Magnesium oxide

Methanol

Water

Tetrahydrofuran (THF)

Anhydrous magnesium sulfate

Diatomaceous earth

Procedure:

Dissolve 7.2 g (86 mmol) of hydroxylamine hydrochloride in a solvent mixture of 30 mL of

methanol and 20 mL of water.[1]

Add 5.1 g (129 mmol) of magnesium oxide to the solution and stir the mixture for 10 minutes.

[1]

Separately, prepare a solution of 8 g (43 mmol) of p-toluenesulfonyl chloride in 300 mL of

tetrahydrofuran.[1]

Add the p-toluenesulfonyl chloride solution to the hydroxylamine hydrochloride mixture.[1]

Stir the reaction vigorously at room temperature.[1]

Monitor the reaction's progress using thin-layer chromatography (TLC) until the starting

material is completely consumed.[1]
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Upon completion, filter the reaction mixture through diatomaceous earth.[1]

Dry the filtrate with anhydrous magnesium sulfate.[1]

Concentrate the solution under reduced pressure to yield N-hydroxy-4-
methylbenzenesulfonamide as a white solid.[1] The reported yield for this procedure is

87.5%.[1]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of N-Hydroxy-4-
methylbenzenesulfonamide.
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Caption: Synthesis of N-Hydroxy-4-methylbenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Hydroxy-4-methylbenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Hydroxy-4-methylbenzenesulfonamide
https://www.chemicalbook.com/synthesis/n-hydroxy-4-methylbenzenesulfonamide.htm
https://www.benchchem.com/product/b178281#n-hydroxy-4-methylbenzenesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/product/b178281#n-hydroxy-4-methylbenzenesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/product/b178281#n-hydroxy-4-methylbenzenesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/product/b178281#n-hydroxy-4-methylbenzenesulfonamide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

